Cas no 15963-96-9 (2H-1-Benzopyran-3,4,5,7-tetrol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-)
15963-96-9 structure
Product Name:2H-1-Benzopyran-3,4,5,7-tetrol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-
CAS No:15963-96-9
MF:C15H14O7
MW:306.267465114594
CID:159419
Update Time:2024-03-05
2H-1-Benzopyran-3,4,5,7-tetrol,2-(3,4-dihydroxyphenyl)-3,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-3,4,5,7-tetrol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-
- Pygnoforton
- Pygnogenol
- Tetrahydroxyflavandiol
-
- Inchi: 1S/C15H14O7/c16-7-4-10(19)12-11(5-7)22-15(14(21)13(12)20)6-1-2-8(17)9(18)3-6/h1-5,13-21H
- InChI Key: SBZWTSHAFILOTE-UHFFFAOYSA-N
- SMILES: OC1C(C2C=C(O)C(O)=CC=2)OC2C(=C(C=C(C=2)O)O)C1O
Computed Properties
- Exact Mass: 306.07392
Experimental Properties
- Density: 1.709±0.06 g/cm3(Predicted)
- Melting Point: >355 °C(Solv: ethyl acetate (141-78-6); ligroine (8032-32-4))
- Boiling Point: 641.5±55.0 °C(Predicted)
- PSA: 130.61
- pka: 9.43±0.70(Predicted)
2H-1-Benzopyran-3,4,5,7-tetrol,2-(3,4-dihydroxyphenyl)-3,4-dihydro- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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